6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95%
Overview
Description
6-Amino-3-(2,6-difluorophenyl)picolinic acid (6-ADPA) is an organic compound with the molecular formula C9H8F2N2O2. It is a white solid that is soluble in water and organic solvents. 6-ADPA is a commonly used reagent in organic synthesis and has been used in a variety of scientific research applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 6-ADPA.
Scientific Research Applications
6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of heterocyclic compounds, as an inhibitor of the enzyme tyrosinase, and as an inhibitor of the enzyme cyclooxygenase-2. It has also been used as a fluorescent probe for the detection of amines and as a fluorescent dye for the detection of proteins.
Mechanism of Action
6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% is thought to act as an inhibitor of tyrosinase by binding to the enzyme and preventing its activity. It is also thought to act as an inhibitor of cyclooxygenase-2 by blocking the enzyme’s active site and preventing its activity.
Biochemical and Physiological Effects
6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% has been found to inhibit the activity of tyrosinase and cyclooxygenase-2. Inhibition of tyrosinase can lead to decreased production of melanin, which can result in lighter skin pigmentation. Inhibition of cyclooxygenase-2 can lead to decreased production of prostaglandins, which can result in decreased inflammation and pain.
Advantages and Limitations for Lab Experiments
6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% is a useful reagent for organic synthesis due to its high solubility in water and organic solvents. It is also a useful tool for studying the inhibition of tyrosinase and cyclooxygenase-2. However, it is important to note that 6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% is toxic and should be handled with care.
Future Directions
Future research on 6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% could focus on its use as a fluorescent probe for the detection of amines and proteins. It could also be used to study the inhibition of other enzymes or to develop new methods for organic synthesis. Additionally, further research could be done to investigate its potential for use in drug development.
Synthesis Methods
6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% can be synthesized from the reaction of 2,6-difluorobenzoic acid and 3-amino-1-methylpyridinium chloride in the presence of a base such as potassium carbonate. This reaction produces 6-Amino-3-(2,6-difluorophenyl)picolinic acid, 95% as the main product along with some minor byproducts such as 2,6-difluorobenzaldehyde and 3-amino-1-methylpyridine.
properties
IUPAC Name |
6-amino-3-(2,6-difluorophenyl)pyridine-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2N2O2/c13-7-2-1-3-8(14)10(7)6-4-5-9(15)16-11(6)12(17)18/h1-5H,(H2,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHLMQDKADOMPGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=C(N=C(C=C2)N)C(=O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001193642 | |
Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(2,6-difluorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001193642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262009-60-8 | |
Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(2,6-difluorophenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1262009-60-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pyridinecarboxylic acid, 6-amino-3-(2,6-difluorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001193642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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